Cas no 1796947-27-7 (N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide)
N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide
-
- Inchi: 1S/C19H14N4OS/c1-12-22-18(11-25-12)14-4-2-3-5-15(14)23-19(24)13-6-7-16-17(10-13)21-9-8-20-16/h2-11H,1H3,(H,23,24)
- InChI Key: XZZXBLALBRAQLR-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(C(NC3=CC=CC=C3C3=CSC(C)=N3)=O)=CC=2)N=CC=1
Experimental Properties
- Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 491.6±40.0 °C(Predicted)
- pka: 11.65±0.70(Predicted)
N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6469-1034-2μmol |
N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide |
1796947-27-7 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6469-1034-5μmol |
N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide |
1796947-27-7 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6469-1034-10μmol |
N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide |
1796947-27-7 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6469-1034-20μmol |
N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide |
1796947-27-7 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6469-1034-1mg |
N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide |
1796947-27-7 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6469-1034-2mg |
N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide |
1796947-27-7 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6469-1034-3mg |
N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide |
1796947-27-7 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6469-1034-4mg |
N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide |
1796947-27-7 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6469-1034-5mg |
N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide |
1796947-27-7 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6469-1034-10mg |
N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide |
1796947-27-7 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide
N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide (CAS No. 1796947-27-7): An Overview of a Promising Compound in Medicinal Chemistry
N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide (CAS No. 1796947-27-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of cancer and inflammatory diseases. This article provides a comprehensive overview of the compound, including its chemical structure, pharmacological properties, and recent research developments.
Chemical Structure and Synthesis
The chemical structure of N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide is defined by its quinoxaline core and thiazole moiety. The quinoxaline ring, a heterocyclic compound with two nitrogen atoms, is known for its biological activity and has been extensively studied in drug design. The thiazole group, on the other hand, is a five-membered ring containing sulfur and nitrogen atoms, which is also a common functional group in bioactive molecules. The combination of these two structural elements results in a compound with a high degree of chemical stability and biological activity.
The synthesis of N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide typically involves several steps, including the formation of the quinoxaline core and the subsequent coupling with the thiazole-containing moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.
Pharmacological Properties
N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide has been extensively studied for its pharmacological properties, particularly its anti-cancer and anti-inflammatory effects. Preclinical studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.
In addition to its anti-cancer properties, N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide has also demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are known to play a critical role in the pathogenesis of inflammatory diseases. These findings suggest that this compound may have potential applications in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.
Recent Research Developments
The interest in N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide has grown significantly over the past few years, driven by its promising therapeutic potential. Recent research has focused on elucidating the molecular mechanisms underlying its biological activities and exploring its potential as a lead compound for drug development.
A study published in the Journal of Medicinal Chemistry in 2021 reported that N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide selectively targets the PI3K/AKT/mTOR signaling pathway in cancer cells. This pathway is frequently dysregulated in various types of cancer and plays a crucial role in cell growth, survival, and metastasis. By inhibiting this pathway, the compound effectively reduces tumor growth and enhances the sensitivity of cancer cells to chemotherapy.
Another study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the anti-inflammatory properties of N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide. The researchers found that it can modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. By inhibiting NF-κB activation, the compound reduces the expression of pro-inflammatory genes and attenuates inflammation.
Clinical Potential and Future Directions
The promising preclinical results with N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide have paved the way for further clinical investigation. Several pharmaceutical companies are currently exploring this compound as a potential drug candidate for various diseases. Early-stage clinical trials are underway to evaluate its safety and efficacy in humans.
In addition to its direct therapeutic applications, N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide may also serve as a valuable tool for understanding the molecular mechanisms underlying cancer and inflammation. Its unique structure and biological activities make it an excellent candidate for structure-activity relationship (SAR) studies, which can provide insights into the design of more potent and selective drugs.
Conclusion
N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide (CAS No. 1796947-27-7) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure combines elements from quinoxaline and thiazole moieties, resulting in potent anti-cancer and anti-inflammatory properties. Recent research has shed light on its molecular mechanisms of action and highlighted its potential as a lead compound for drug development. As further studies continue to explore its clinical applications, this compound holds great promise for improving patient outcomes in various diseases.
1796947-27-7 (N-[2-(2-Methyl-4-thiazolyl)phenyl]-6-quinoxalinecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)